Cas no 25389-94-0 (Kanamycin sulfate)

• Product Name: Kanamycin sulfate
• CAS No: 25389-94-0
• MF: C₁₈H₃₈N₄O₁₅S
• MW: 582.577125072479
• MDL: MFCD00070253
• CID: 52718
• PubChem ID: 441374
• Update Time: 2025-10-24

Kanamycin sulfate Chemical and Physical Properties

Names and Identifiers

• kanamycin solution hybri-max
• kanamycin monosulfate gamma-irradiated*molecular
• kanamycin sulfate usp
• kanamycin sulphate
• Kanamycin sulfate
• KANAMYCIN A
• KANAMYCIN SULFATE WHITE
• KANAMYCIN SULFATE, STREPTOMYCES KANAMYCETICUS
• KANAMYCIN SULFATE SALT
• KANAMYCIN MONOSULFATE
• KANAMYCIN MONO SULPHATE
• KANAMYCIN MONOSULFATE SALT
• KanamyCln sulfate
• Kanamycin A (sulfate)
• Kanamycin A monosulfate
• Kanamycin A Sulfate
• canamycin monosulfate
• Cantrex
• Carbonic acid, trithio-, dipotassium salt, monohydrate
• CristaloMicina
• Entero kanacin
• Kalium-trithiocarbonat-monohydrat
• kalopanaxsaponin I
• KaMycin
• KaMynex
• kanA sulfate
• Kanabristol
• kanamycin A sulphate
• KananMytrex
• potassium trithiocarbonate monohydrate
• Potassium trithiocarbonate monohydrate [MI]
• prosapogenin
• sapindoside B
• UNII-G7G996H6LZ
• Kanamycin A sulfate salt
• O-3-Amino-3-deoxy-α-D-glucopyranosyl-(1→6)-O-[6-amino-6-deoxy-α-D-glucopyranosyl-(1→4)]-2-deoxy-D-streptamine Monosulfate
• Kanamytrex
• Kantrex
• Kantrim
• kanamycin solution 10mg/ml sterile*filtered
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-->6)-O-[6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-->4)]-2-deoxy-, sulfate (1:1)
• (2R,3S,4S,5S,6R)-2-(Aminomethyl)-6-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[(2S,3R,4S,5R,6R)-4-amino-3,5-dih
• CAS-25389-94-0
• KANAMYCIN, SULFATE (1:1) (salt)
• HB4429
• KSC-27-052C
• C18H36N4O11 .H2O4S
• C08046
• UNII-J80EX28SMQ
• KANAMYCIN SULFATE [ORANGE BOOK]
• Kanasig
• NCGC00260363-01
• Kanamycin sulfate [USP:JAN]
• Otokalixin
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-{[(1R,2R,3S,4R,6S)-4,6-diamino-3-{[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2-hydroxycyclohexyl]oxy}oxane-3,4,5-triol; sulfuric acid
• KANAMYCIN MONOSULFATE [EP MONOGRAPH]
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-3-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxyoxane-3,4,5-triol;sulfuric acid
• KANAMYCIN MONO SULFATE
• Tox21_202817
• Ophtalmokalixan
• DTXCID9027524
• EINECS 223-347-1
• CCG-220394
• HMS3713O09
• Kanicin
• D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL(1->6)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL(1->4))-2-DEOXY-, SULFATE (1:1) (SALT)
• D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL(1->6)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL(1->4))-2-DEOXY-, SULPHATE (1:1) (SALT)
• Kanacedin
• NSC-757068
• Kanamycin sulfate Streptomyces kanamyceticus, powder, gamma-irradiated
• Tox21_110612
• .alpha.-D-Glucopyranoside, (1S,2R,3R,4S,6R)-4,6-diamino-3-[(6-amino-6-deoxy-.alpha.-D-glucopyranosyl)oxy]-2-hydroxycyclohexyl 3-amino-3-deoxy-, sulfate (1:1) (salt)
• s2315
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-bis(azanyl)-3-[(2S,3R,4S,5S,6R)-4-azanyl-6-(hydroxymethyl)-3,5-bis(oxidanyl)oxan-2-yl]oxy-2-oxidanyl-cyclohexyl]oxy-oxane-3,4,5-triol sulphate
• Kanamycin sulfate from Streptomyces kanamyceticus, powder, BioReagent, suitable for cell culture, suitable for plant cell culture
• D00866
• SCHEMBL65538
• KANAMYCIN SULFATE [USP MONOGRAPH]
• Kannasyn
• KANAMYCIN SULFATE [WHO-DD]
• Kano
• Kanamycin monosulfate [JAN]
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl(1->6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl(1->4))-2-deoxy-, sulfate (1:1) (salt)
• D03262
• Kanamycin sulfate [JAN]
• Kanamycin acid sulfate
• CS-1140
• HY-16566A
• EN300-19650841
• Kanamycin monosulfate (JP17)
• Kanescin
• Z3041518981
• EINECS 246-933-9
• Kanamycin sulfate from Streptomyces kanamyceticus, Animal Component-free
• Kanamycin (sulfate)
• OOYGSFOGFJDDHP-KMCOLRRFSA-N
• O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1->6)-O-[6-amino-6-deoxy-alpha-D-glucopyranosyl-(1->4)]-2-deoxy-D-streptamine Monosulfate
• Kantrex (TN)
• MFCD00070253
• KANAMYCIN SULFATE [VANDF]
• Kanamycin sulfate (TN)
• Kanamycini monosulfas
• HMS2096O09
• kanamycin sulfate monohydrate
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-((1R,2R,3S,4R,6S)-4,6-diamino-3-((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)tetrahydro-2H-pyran-3,4,5-triol sulfate
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl(1-6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl(1-4))-2-deoxy-, sulfate (1:1) (salt)
• Kanamycin sulfate 100 microg/mL in Water
• NCGC00016792-01
• NSC 757068
• J80EX28SMQ
• AKOS025310124
• KUC109575AC
• K0047
• Kanamycin Monosulphate
• Kanatrol
• Kanamycin sulfate (USP)
• HMS500B06
• CHEMBL1446
• NS00081901
• Kanamycin sulfate from Streptomyces kanamyceticus, meets USP testing specifications, powder
• 133-92-6
• 3847-27-6
• Kanamycin sulphate (1:1)
• Q27107073
• (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-(((1R,2R,3S,4R,6S)-4,6-diamino-3-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3,4,5-triol sulfate
• 25389-94-0
• CHEBI:6109
• Kanaqua
• Kanamycin Sulfate, Pharmaceutical Secondary Standard; Certified Reference Material
• Kanamycin Sulfate Solution
• Kanamycin sulfate (JP17)
• DTXSID1047524
• KANAMYCIN A SULFATE [MI]
• KANAMYCIN SULFATE [GREEN BOOK]
• KANAMYCIN SULFATE [USP-RS]
• 70560-51-9
• DA-54595

• MDL： MFCD00070253
• Inchi： 1S/C18H36N4O11.H2O4S/c19-2-6-10(25)12(27)13(28)18(30-6)33-16-5(21)1-4(20)15(14(16)29)32-17-11(26)8(22)9(24)7(3-23)31-17;1-5(2,3)4/h4-18,23-29H,1-3,19-22H2;(H2,1,2,3,4)/t4-,5+,6-,7-,8+,9-,10-,11-,12+,13-,14-,15+,16-,17-,18-;/m1./s1
• InChI Key： OOYGSFOGFJDDHP-KMCOLRRFSA-N
• SMILES： S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)O)N)N

Computed Properties

• Exact Mass: 582.205
• Monoisotopic Mass: 582.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 366

Experimental Properties

• Color/Form: Its sulfate is commonly used as white or quasi white crystalline powder, odourless; Hygroscopic
• Density: 1.3619 (rough estimate)
• Melting Point: 250°C(dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 117.5 ° (C=1, H2O)
• Solubility: H2O: 10-50 mg/mL As a stock solution. Stock solutions should be stored at 2-8°C. Stable at 37°C for 5 days.
• Water Partition Coefficient: Soluble in water at 10mg/ml
• PSA: 365.59000
• LogP: -4.06220
• Solubility: Soluble in water, almost insoluble in chloroform or diethyl ether
• Merck: 5281
• Specific Rotation: 117.5° (c=1, H2O)
• Vapor Pressure: No data available

Kanamycin sulfate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 61
• Safety Instruction： 53-45
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：NZ3225030
• Hazardous Material Identification：
• Toxicity：LD50 in mice: 20.7 g/kg orally; 1450 mg/kg i.p. (Zel'tser)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R61

Related Categories

• Other Chemical Reagents

Additional information on Kanamycin sulfate

Professional Introduction to Kanamycin sulfate (CAS No: 25389-94-0)

Kanamycin sulfate, a well-established antibiotic with the chemical formula C21H22N4O11·H2SO4, is a derivative of the aminoglycoside class of antibiotics. This compound, identified by its unique Chemical Abstracts Service (CAS) number 25389-94-0, has been a cornerstone in the field of antimicrobial therapy for decades. Its broad-spectrum activity against Gram-negative bacteria has made it a valuable tool in both clinical and research settings.

The Kanamycin sulfate molecule is characterized by its complex structure, which includes multiple amino and hydroxyl groups. These functional groups contribute to its ability to bind to the 30S ribosomal subunit of bacterial cells, thereby inhibiting protein synthesis and leading to bacterial cell death. This mechanism of action has been widely studied and validated in numerous clinical trials and laboratory experiments.

Recent advancements in the study of Kanamycin sulfate have focused on its potential applications in combination therapies. Researchers have observed that when used in conjunction with other antibiotics, such as beta-lactams or fluoroquinolones, Kanamycin sulfate can exhibit synergistic effects, enhancing overall efficacy against multidrug-resistant bacterial strains. This finding is particularly significant in the context of rising antibiotic resistance worldwide.

In addition to its clinical applications, Kanamycin sulfate has found utility in academic research. Its well-documented antimicrobial properties make it an ideal candidate for studying bacterial resistance mechanisms and developing novel therapeutic strategies. For instance, studies have shown that exposure to sub-lethal concentrations of Kanamycin sulfate can induce stress responses in bacteria, leading to changes in gene expression that may enhance their survival under adverse conditions.

The production and purification of Kanamycin sulfate are also areas of active research. Modern biotechnological techniques have enabled the large-scale fermentation of microorganisms (such as *Streptomyces kanamyceticus*) that produce kanamycin precursors. These precursors are then chemically modified to yield the final product, Kanamycin sulfate, with high purity and yield. Such innovations have not only improved the accessibility of this antibiotic but also reduced costs, making it more affordable for widespread use.

The pharmacokinetic profile of Kanamycin sulfate is another critical aspect that has been extensively investigated. Unlike many other antibiotics, which require intravenous administration for optimal absorption, Kanamycin sulfate can be administered orally or via intramuscular injection. However, its rapid renal excretion necessitates frequent dosing to maintain therapeutic levels. Recent studies have explored methods to enhance its bioavailability and prolong its half-life, potentially reducing the frequency of administration and improving patient compliance.

One of the most significant challenges associated with the use of Kanamycin sulfate is its potential for ototoxicity and nephrotoxicity. These side effects are primarily linked to high doses or prolonged exposure, particularly in patients with pre-existing renal or auditory impairments. To mitigate these risks, researchers have developed dosing guidelines that balance efficacy with safety. Additionally, new formulations that minimize these adverse effects while maintaining antimicrobial potency are under development.

The role of Kanamycin sulfate in antibiotic stewardship programs cannot be overstated. Given the growing threat of antibiotic resistance, prudent use of this antibiotic is essential to preserve its efficacy for future generations. Healthcare providers are encouraged to use Kanamycin sulfate judiciously, reserving it for cases where other antibiotics are ineffective or contraindicated. This approach not only ensures optimal patient outcomes but also contributes to global efforts aimed at combating antibiotic resistance.

Emerging research also highlights the potential of Kanamycin sulfate as a tool in microbiome studies. Its selective toxicity towards certain bacterial species makes it useful for depleting specific microbial populations in experimental models. This capability could facilitate a deeper understanding of microbial ecology and host-microbe interactions, potentially leading to novel therapeutic interventions.

In conclusion, Kanamycin sulfate (CAS No: 25389-94-0) remains a vital component in modern medicine and research despite challenges such as antibiotic resistance and side effects. Ongoing studies continue to uncover new applications and improve its therapeutic profile, ensuring its continued relevance in addressing global health issues.